Cas no 57662-81-4 (methyl 2-methyl-1H-indole-7-carboxylate)

• Product Name: methyl 2-methyl-1H-indole-7-carboxylate
• CAS No: 57662-81-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 4045864
• PubChem ID: 12230325
• Update Time: 2025-10-30

methyl 2-methyl-1H-indole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-7-carboxylic acid, 2-methyl-, methyl ester
• methyl 2-methyl-1H-indole-7-carboxylate
• methyl 2-methylindole-7-carboxylate
• WXTXCGBDIOPWCB-UHFFFAOYSA-N
• F94777
• SB14917
• methyl2-methyl-1H-indole-7-carboxylate
• 57662-81-4
• SCHEMBL7014604

• Inchi： 1S/C11H11NO2/c1-7-6-8-4-3-5-9(10(8)12-7)11(13)14-2/h3-6,12H,1-2H3
• InChI Key： WXTXCGBDIOPWCB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C(OC)=O)C=C1C

Computed Properties

• Exact Mass: 189.078978594Da
• Monoisotopic Mass: 189.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on methyl 2-methyl-1H-indole-7-carboxylate

Exploring Methyl 2-Methyl-1H-Indole-7-Carboxylate (CAS 57662-81-4): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, methyl 2-methyl-1H-indole-7-carboxylate (CAS 57662-81-4) has garnered significant attention due to its unique structural features and versatile applications. This compound, belonging to the indole derivatives family, is a heterocyclic aromatic molecule with a carboxylate ester functional group. Its molecular formula, C₁₁H₁₁NO₂, and distinct chemical properties make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive compounds and pharmaceutical agents.

The growing interest in methyl 2-methyl-1H-indole-7-carboxylate is reflected in its frequent appearance in academic literature and patent filings. Researchers are particularly intrigued by its potential role in drug discovery, where indole scaffolds are known for their biological activity. For instance, indole derivatives are often explored for their anti-inflammatory, antioxidant, and neuroprotective properties. This aligns with current trends in precision medicine and targeted therapy, where molecules like CAS 57662-81-4 serve as building blocks for novel therapeutics.

From a synthetic chemistry perspective, the esterification of the carboxyl group in methyl 2-methyl-1H-indole-7-carboxylate offers opportunities for further functionalization. This adaptability is crucial in medicinal chemistry, where slight modifications can significantly alter a compound's pharmacokinetic profile. Recent studies have highlighted its utility in catalyzed reactions, such as palladium-catalyzed cross-coupling, which is a hot topic in green chemistry and sustainable synthesis.

The compound's physical and chemical properties also contribute to its appeal. With a molecular weight of 189.21 g/mol, it typically appears as a crystalline solid under standard conditions. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol makes it suitable for various laboratory applications. These characteristics are frequently searched by chemists and formulators seeking compatible reagents for their experiments.

In the context of industrial applications, methyl 2-methyl-1H-indole-7-carboxylate is often utilized in the production of specialty chemicals and fine chemicals. Its role in flavor and fragrance industries is noteworthy, as indole derivatives are known to contribute to aromatic profiles. This connects with the rising demand for natural identical compounds in consumer products, a trend driven by clean-label movements and eco-conscious formulations.

Another area of growing relevance is the compound's potential in material science. Researchers are investigating its incorporation into organic semiconductors and photovoltaic materials, capitalizing on the electron-rich nature of the indole ring. This ties into broader discussions about renewable energy and next-generation electronics, topics that dominate scientific and technological discourse today.

Quality control and analytical characterization of methyl 2-methyl-1H-indole-7-carboxylate typically involve techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound's purity and stability, which are critical factors for researchers and manufacturers alike. The emphasis on quality assurance reflects the pharmaceutical industry's stringent standards and the increasing focus on reproducible research.

Looking ahead, the future of methyl 2-methyl-1H-indole-7-carboxylate research appears promising. With advancements in computational chemistry and AI-assisted drug design, scientists can now predict and optimize the properties of indole derivatives more efficiently. This synergy between traditional synthesis and digital innovation is reshaping how we approach molecular discovery, making compounds like CAS 57662-81-4 even more valuable to scientific progress.